Cas no 762286-20-4 (Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate)

• Product Name: Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate
• CAS No: 762286-20-4
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 5054154
• PubChem ID: 57407794
• Update Time: 2025-07-20

Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(trifluoromethyl)phenyl)imidazole-5-carboxylate
• methyl 2-[4-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxylate
• methyl 2-[4-(trifluoromethyl)phenyl]-1H-imidazole-5-carboxylate
• 2-[4-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid methyl ester
• Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C12H9F3N2O2/c1-19-11(18)9-6-16-10(17-9)7-2-4-8(5-3-7)12(13,14)15/h2-6H,1H3,(H,16,17)
• InChI Key： HHILRDZALIUGHO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NC=C(C(=O)OC)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate

Recent Advances in the Study of Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate (CAS: 762286-20-4)

Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate (CAS: 762286-20-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its imidazole core and trifluoromethylphenyl moiety, has been the subject of recent research due to its potential pharmacological activities. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising scaffold for further development.

Recent studies have focused on the synthesis and biological evaluation of Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as an intermediate in the synthesis of novel kinase inhibitors. The compound's ability to modulate key signaling pathways has sparked interest in its potential applications in oncology and inflammatory diseases. Researchers have employed computational docking studies to elucidate its binding interactions with target proteins, revealing high affinity for specific kinase domains.

In addition to its role in kinase inhibition, Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl group was found to enhance membrane permeability, contributing to its efficacy.

The compound's synthetic accessibility has also been a focus of recent research. A team from the University of Cambridge developed a novel one-pot synthesis method for Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate, significantly improving yield and reducing production costs (Chemical Communications, 2023). This advancement is expected to facilitate further pharmacological studies and scale-up for preclinical development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate derivatives. Current research efforts are directed toward structural modifications to improve solubility and reduce potential off-target effects. The compound's unique chemical features continue to make it a valuable tool for exploring structure-activity relationships in medicinal chemistry.

Looking ahead, Methyl 2-4-(Trifluoromethyl)phenyl-1H-imidazole-4-carboxylate represents a versatile scaffold with multiple therapeutic applications. Ongoing studies are exploring its potential in central nervous system disorders, given its ability to cross the blood-brain barrier. The compound's development trajectory exemplifies the intersection of synthetic chemistry and biological discovery in modern drug research.